Cas no 145901-16-2 (6-ethynyl-1H-Pyrrolo[2,3-b]pyridine)

• Product Name: 6-ethynyl-1H-Pyrrolo[2,3-b]pyridine
• CAS No: 145901-16-2
• MF: C₉H₆N₂
• MW: 142.157341480255
• CID: 101412
• PubChem ID: 10103271
• Update Time: 2025-04-18

6-ethynyl-1H-Pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-ethynyl-1H-Pyrrolo[2,3-b]pyridine
• 1H-PYRROLO[2,3-B]PYRIDINE, 6-ETHYNYL-
• 1H-Pyrrolo[2,3-b]pyridine,6-ethynyl-(9CI)
• 1H-Pyrrolo[2,3-b]pyridine,6-ethynyl-(9Cl)
• 1H-Pyrrolo[2,3-b]pyridine,6-ethynyl
• 6-Ethynyl-7-azaindole
• 145901-16-2
• AKOS006316907
• ZUCRVWKDOKGUPW-UHFFFAOYSA-N
• SCHEMBL14734973

• Inchi： 1S/C9H6N2/c1-2-8-4-3-7-5-6-10-9(7)11-8/h1,3-6H,(H,10,11)
• InChI Key： ZUCRVWKDOKGUPW-UHFFFAOYSA-N
• SMILES： N1C=CC2=CC=C(C#C)N=C12

Computed Properties

• Exact Mass: 142.05300
• Monoisotopic Mass: 142.053098200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.10
• Boiling Point: 389 ºC
• Flash Point: 189 ºC
• Refractive Index: 1.678
• PSA: 28.68000
• LogP: 1.54420